2-Deacetyltaxuspine X
2-Deacetyltaxuspine X
Brand Name:
Vulcanchem
CAS No.:
259678-73-4
VCID:
VC0161449
InChI:
InChI=1S/C39H48O13/c1-21-32(48-24(4)41)18-30-31(45)17-29(20-47-23(3)40)34(52-35(46)16-15-28-13-11-10-12-14-28)19-33(49-25(5)42)22(2)37(50-26(6)43)38(51-27(7)44)36(21)39(30,8)9/h10-17,30-34,38,45H,18-20H2,1-9H3/b16-15+,29-17+,37-22-/t30-,31-,32-,33-,34-,38+/m0/s1
SMILES:
CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)O)COC(=O)C)OC(=O)C=CC3=CC=CC=C3)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula:
C39H48O13
Molecular Weight:
724.8
2-Deacetyltaxuspine X
CAS No.: 259678-73-4
Reference Standards
VCID: VC0161449
Molecular Formula: C39H48O13
Molecular Weight: 724.8
CAS No. | 259678-73-4 |
---|---|
Product Name | 2-Deacetyltaxuspine X |
Molecular Formula | C39H48O13 |
Molecular Weight | 724.8 |
IUPAC Name | [(1R,2S,3E,5S,7S,8Z,10R,13S)-7,9,10,13-tetraacetyloxy-4-(acetyloxymethyl)-2-hydroxy-8,12,15,15-tetramethyl-5-bicyclo[9.3.1]pentadeca-3,8,11-trienyl] (E)-3-phenylprop-2-enoate |
Standard InChI | InChI=1S/C39H48O13/c1-21-32(48-24(4)41)18-30-31(45)17-29(20-47-23(3)40)34(52-35(46)16-15-28-13-11-10-12-14-28)19-33(49-25(5)42)22(2)37(50-26(6)43)38(51-27(7)44)36(21)39(30,8)9/h10-17,30-34,38,45H,18-20H2,1-9H3/b16-15+,29-17+,37-22-/t30-,31-,32-,33-,34-,38+/m0/s1 |
Standard InChIKey | QYFRCODLYCJJNA-IRKKXACWSA-N |
SMILES | CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)O)COC(=O)C)OC(=O)C=CC3=CC=CC=C3)OC(=O)C)C)OC(=O)C)OC(=O)C |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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